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Compound of Interest

Compound Name: 1,5-Dichloroanthraquinone

Cat. No.: B031372

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe disposal methods for 1,5-Dichloroanthraquinone waste. It includes
troubleshooting guides and frequently asked questions in a question-and-answer format to
address specific issues that may be encountered during laboratory experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 1,5-Dichloroanthraquinone and what are its primary hazards?

Al: 1,5-Dichloroanthraquinone is a yellow crystalline powder belonging to the anthraquinone
family.[1] It is primarily used as an intermediate in the synthesis of dyes, pigments, and
pharmaceuticals.[2] The main documented hazard is that it causes serious eye irritation.[3] It is
also important to handle it with care due to its potential toxicity and environmental impact.[4]

Q2: What is the recommended method for the disposal of 1,5-Dichloroanthraquinone waste?

A2: The primary and recommended method for the disposal of 1,5-Dichloroanthraquinone, as
a halogenated organic compound, is high-temperature incineration. This should be carried out
in a licensed hazardous waste disposal facility. Incineration at temperatures of 850°C or higher
with a residence time of at least 2 seconds is generally recommended for chlorinated organic
compounds to ensure complete destruction and to prevent the formation of toxic byproducts
such as dioxins.[5][6] However, the exact parameters should be confirmed with your
institution's environmental health and safety office and the licensed waste disposal company.
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Q3: Can | dispose of 1,5-Dichloroanthraquinone waste down the drain?

A3: No. 1,5-Dichloroanthraquinone is sparingly soluble in water and should not be released
into the environment.[1] Disposing of this chemical down the drain is prohibited and can lead to
environmental contamination.

Q4: Are there any chemical neutralization methods | can perform in the lab before disposal?

A4: Currently, there are no widely established and verified chemical neutralization or
degradation protocols for 1,5-Dichloroanthraquinone that are recommended for a standard
laboratory setting. While it can participate in chemical reactions, attempting to neutralize it
without a validated procedure could lead to the formation of other hazardous compounds.
Therefore, it is safest to dispose of the waste through a licensed hazardous waste
management service.

Q5: How should I store 1,5-Dichloroanthraquinone waste before pickup?

A5: Store 1,5-Dichloroanthraquinone waste in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[1][7] The waste container must be
clearly labeled as "Hazardous Waste" and include the chemical name "1,5-
Dichloroanthraquinone.” The container should be kept tightly closed and in good condition.

Troubleshooting Guide
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Issue

Probable Cause

Solution

Dust formation during handling

and weighing.

The fine, powdered nature of

1,5-Dichloroanthraquinone.

- Handle the powder in a well-
ventilated area, preferably
within a fume hood, to
minimize inhalation exposure. -
Use appropriate personal
protective equipment (PPE),
including a lab coat, gloves,
and safety goggles. For
significant dust, consider a
respirator.[8] - To prevent dust
from becoming airborne, you
can gently wet the powder with
a small amount of a compatible
solvent (e.g., isopropanol) if it
does not interfere with the

subsequent disposal process.

[9]

Static electricity causing the

powder to cling to surfaces.

Dry laboratory environment

and the nature of the powder.

- Use anti-static weigh boats or
tools. - Ensure equipment is
properly grounded.[8] -
Maintain a moderate level of
humidity in the laboratory, if

possible.

Spill of 1,5-
Dichloroanthraquinone

powder.

Accidental mishandling of the

container.

- Follow the detailed spill
cleanup protocol provided in
this guide. - Do not dry sweep
the powder as this will create
dust.[10]

The waste disposal company

rejected the waste container.

Improper labeling or

packaging.

- Ensure the container is
labeled with a "Hazardous
Waste" sticker and the full
chemical name. - The
container must be securely

sealed and not leaking. - Do
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not mix 1,5-
Dichloroanthraquinone waste
with incompatible chemicals in

the same container.

Quantitative Data Summary

Parameter Value Source
Molecular Formula C14HeCl202 [4]
Molecular Weight 277.10 g/mol [2]
Melting Point 245-250 °C [2]
Solubility in Water Sparingly soluble [1]
Recommended Incineration

> 850 °C [5]
Temperature
Recommended Incineration

> 2 seconds [11]

Residence Time

Experimental Protocols

Protocol for Packaging Solid 1,5-Dichloroanthraquinone

Waste for Disposal

o Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-

resistant gloves.

o Container Selection: Choose a UN-approved, sealable, and chemically compatible container

for solid hazardous waste. The container should be in good condition with no leaks or cracks.

o Waste Transfer: Carefully transfer the solid 1,5-Dichloroanthraquinone waste into the

designated container. If the waste is a fine powder, perform this step in a fume hood to avoid

generating dust.

o Labeling: Affix a "Hazardous Waste" label to the container. Fill out the label completely with

the following information:
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Generator's Name and Contact Information

[e]

Accumulation Start Date

o

[¢]

Chemical Name: 1,5-Dichloroanthraquinone

CAS Number: 82-46-2

[¢]

[e]

Quantity

o Sealing: Securely close the container lid.

o Storage: Store the sealed container in a designated hazardous waste accumulation area that
is cool, dry, and well-ventilated, away from incompatible materials.

Protocol for Cleaning a Small Spill of 1,5-
Dichloroanthraquinone Powder

o Alert and Restrict Access: Immediately alert others in the vicinity of the spill. Restrict access
to the spill area.

e Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety
goggles, chemical-resistant gloves, and shoe covers. For larger spills where dust is a
concern, a respirator may be necessary.[9]

» Containment and Absorption:

o Gently cover the spill with a damp paper towel or absorbent pad to prevent the powder
from becoming airborne.[9]

o Alternatively, cover the spill with a chemical absorbent material suitable for solid waste.
e Collection:

o Carefully scoop the wetted powder and absorbent material using a plastic dustpan and
brush or other non-sparking tools.

o Place the collected waste into a labeled hazardous waste container.
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e Decontamination:
o Wipe the spill area with a cloth or paper towels soaked in soapy water.

o Follow with a wipe-down using a solvent in which 1,5-Dichloroanthraquinone is soluble,
such as acetone or ethanol, if the surface is compatible. Perform this step in a well-
ventilated area.

o Place all cleaning materials (gloves, paper towels, etc.) into the hazardous waste
container.

e Final Steps:

Seal the hazardous waste container.

[¢]

o

Remove and dispose of your PPE as hazardous waste.

[e]

Wash your hands thoroughly with soap and water.

(¢]

Report the spill to your laboratory supervisor or environmental health and safety officer.

Visualizations

In the Laboratory Storage Disposal
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Caption: Workflow for the safe disposal of 1,5-Dichloroanthraquinone waste.
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Caption: Step-by-step workflow for responding to a 1,5-Dichloroanthraquinone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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